4-(3,3-dimethylazetidin-2-yl)-1-methyl-1H-pyrazole
Overview
Description
“4-(3,3-dimethylazetidin-2-yl)-1-methyl-1H-pyrazole” is a complex organic compound that contains a pyrazole ring and an azetidine ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms. Azetidines, on the other hand, are four-membered rings containing three carbon atoms and one nitrogen atom .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the pyrazole ring and the azetidine ring in separate steps, followed by their connection. The exact synthetic route would depend on the specific reagents and conditions used .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole and azetidine rings. The exact structure would depend on the positions of the various substituents on these rings .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the presence of the pyrazole and azetidine rings. These rings could potentially undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the pyrazole and azetidine rings. These properties could include things like boiling point, melting point, solubility, and stability .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3,3-dimethylazetidin-2-yl)-1-methyl-1H-pyrazole involves the reaction of 3,3-dimethylazetidine-2,4-dione with 1-methylhydrazine followed by cyclization with ethyl acetoacetate.", "Starting Materials": [ "3,3-dimethylazetidine-2,4-dione", "1-methylhydrazine", "ethyl acetoacetate" ], "Reaction": [ "Step 1: 3,3-dimethylazetidine-2,4-dione is reacted with 1-methylhydrazine in the presence of a base such as sodium hydroxide to form 4-(3,3-dimethylazetidin-2-yl)hydrazine.", "Step 2: 4-(3,3-dimethylazetidin-2-yl)hydrazine is then reacted with ethyl acetoacetate in the presence of a catalyst such as p-toluenesulfonic acid to form the desired product, 4-(3,3-dimethylazetidin-2-yl)-1-methyl-1H-pyrazole." ] } | |
CAS RN |
1804128-40-2 |
Molecular Formula |
C9H15N3 |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
